Cas no 21805-71-0 (2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one)

2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one structure
21805-71-0 structure
Product name:2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one
CAS No:21805-71-0
MF:C13H24N2O
MW:224.34246
CID:912028
PubChem ID:97121

2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one
    • 2,6-Bis(1-aziridinyl)-2,6-dimethyl-4-heptanone
    • AC1L3XV9
    • AC1Q5GWW
    • AR-1D4660
    • CTK8D6364
    • NCIOpen2_006884
    • NSC101310
    • NSC-101310
    • DTXSID90176223
    • 2,6-Bis(1-aziridinyl)-2,6-dimethyl-3-heptanone
    • 21805-71-0
    • 3-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl-
    • 3-Heptanone,6-bis(1-aziridinyl)-2,6-dimethyl-
    • UNII-48R8BYS3HW
    • 48R8BYS3HW
    • 4-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl-
    • 3-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl- (8CI)
    • AKOS030240074
    • NSC 101310
    • MJ56005000
    • NIOSH/MJ5600500
    • beta,beta'-Bis-ethyleneimino-diisobutyl ketone
    • Inchi: InChI=1S/C13H24N2O/c1-12(2,14-5-6-14)9-11(16)10-13(3,4)15-7-8-15/h5-10H2,1-4H3
    • InChI Key: XGGXNXNLEMNHFG-UHFFFAOYSA-N
    • SMILES: CC(C)(CC(=O)CC(C)(C)N1CC1)N2CC2

Computed Properties

  • Exact Mass: 224.18902
  • Monoisotopic Mass: 224.188863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.088
  • Boiling Point: 310.3°C at 760 mmHg
  • Flash Point: 116.6°C
  • Refractive Index: 1.538
  • PSA: 23.09
  • LogP: 1.39990

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